4-Nitro-5-piperazinothiophene-2-sulfonamide

• IUPAC Name: 4-nitro-5-piperazin-1-ylthiophene-2-sulfonamide
• InChI: InChI=1S/C8H12N4O4S2/c9-18(15,16)7-5-6(12(13)14)8(17-7)11-3-1-10-2-4-11/h5,10H,1-4H2,(H2,9,15,16)
• InChI Key: HQYILIGGLRWEOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=C(S2)S(=O)(=O)N)[N+](=O)[O-]
• Molecular Formula: C8H12N4O4S2
• DSSTOX Substance ID: DTXSID90384922
• Molecular Weight: 292.3 g/mol
• CAS RN: 845266-27-5

Description

4-Nitro-5-piperazinothiophene-2-sulfonamide (4-NPT) is a sulfonamide derivative of the piperazinothiophene family with a nitro group attached to the 4th carbon in the heterocycle. It is a versatile and useful compound that is used in a variety of scientific research applications. 4-NPT has a wide range of biochemical and physiological effects, and has been studied extensively in laboratory experiments.

Scientific Research Applications

Environmental Impact and Transformation

• Abiotic Transformation in Water Cycles : The study by Nödler et al. (2012) investigates the transformation products of sulfamethoxazole (SMX), a sulfonamide drug, under denitrifying conditions. The research highlights the formation and retransformation potential of 4-nitro-sulfonamide compounds, emphasizing their significance in environmental studies, especially in water cycles and wastewater treatment processes. The findings are crucial for understanding the behavior of such compounds during environmental processes like bank filtration and artificial recharge (Nödler et al., 2012).

Biomedical Applications and Mechanistic Insights

• Pro-apoptotic Effects in Cancer Cells : The study by Cumaoğlu et al. (2015) demonstrates the synthesis of sulfonamide derivatives with pro-apoptotic effects on cancer cells. These compounds, including a 4-nitrobenzene sulfonamide derivative, induce apoptosis in cancer cells by activating certain apoptotic genes and pathways, offering insights into potential cancer therapies (Cumaoğlu et al., 2015).

Chemical Synthesis and Methodology

• Synthesis of N-aryl Sulfonamides : The review by Xia et al. (2021) provides a comprehensive overview of methods to synthesize N-aryl sulfonamides from nitroarenes. Given that sulfonamides are prevalent in several drugs, this review is a valuable resource for understanding the synthesis routes of sulfonamide derivatives, including those with a 4-nitro group (Xia et al., 2021).
• Synthesis of Sulfonamide Derivatives : Khan et al. (2019) report the synthesis of sulfonamide derivatives with significant biological activities. The study provides insights into the synthesis and potential applications of 4-nitro-sulfonamide derivatives in fields such as antibacterial, antifungal, and anthelmintic treatments, as well as in fingerprint detection technologies (Khan et al., 2019).
• Photodriven Synthesis of Sulfonamides : The research by Bao et al. (2022) introduces a novel, atom-economical strategy for synthesizing sulfonamides directly from nitro compounds and thiols, facilitated by photoexcitation. This method offers an efficient route for creating 4-nitro-sulfonamide derivatives and highlights the importance of understanding the reaction mechanisms for innovative synthesis approaches (Bao et al., 2022).